Cas no 1528545-97-2 (1-[3-(1-Methoxy-ethyl)-[1,2,4]oxadiazol-5-yl]-ethylamine)
1-[3-(1-Methoxy-ethyl)-[1,2,4]oxadiazol-5-yl]-ethylamine Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(1-Methoxy-ethyl)-[1,2,4]oxadiazol-5-yl]-ethylamine
-
- Inchi: 1S/C7H13N3O2/c1-4(8)7-9-6(10-12-7)5(2)11-3/h4-5H,8H2,1-3H3
- InChI Key: MBGLYKNVQICAKL-UHFFFAOYSA-N
- SMILES: NC(C1ON=C(C(OC)C)N=1)C
1-[3-(1-Methoxy-ethyl)-[1,2,4]oxadiazol-5-yl]-ethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506246-1g |
1-(3-(1-Methoxyethyl)-1,2,4-oxadiazol-5-yl)ethanamine |
1528545-97-2 | 97% | 1g |
$446 | 2023-02-17 |
1-[3-(1-Methoxy-ethyl)-[1,2,4]oxadiazol-5-yl]-ethylamine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 1-[3-(1-Methoxy-ethyl)-[1,2,4]oxadiazol-5-yl]-ethylamine
Professional Introduction to Compound with CAS No. 1528545-97-2 and Product Name: 1-[3-(1-Methoxy-ethyl)-[1,2,4]oxadiazol-5-yl]-ethylamine
The compound with the CAS number 1528545-97-2 and the product name 1-[3-(1-Methoxy-ethyl)-[1,2,4]oxadiazol-5-yl]-ethylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a [1,2,4]oxadiazole core, which is known for its stability and reactivity, making it a valuable scaffold for drug design.
One of the most striking features of this compound is its [1,2,4]oxadiazole moiety, which is a heterocyclic ring system containing three atoms of oxygen and one atom of nitrogen. This structural motif is widely recognized for its ability to interact with biological targets in various ways, including binding to enzymes and receptors. The presence of the 1-Methoxy-ethyl group in the molecule introduces a hydrophobic region that can enhance membrane permeability, facilitating better absorption and distribution within the body. This feature is particularly important in drug development, as it can significantly influence the pharmacokinetic properties of a compound.
The ethylamine substituent at the other end of the molecule adds another layer of complexity to its potential biological activity. Ethylamine is a well-known bioactive moiety that can participate in various chemical reactions within biological systems. Its presence in this compound suggests that it may have interactions with amino acid residues or other functional groups in proteins and enzymes, which could modulate biological pathways. Such interactions are often key to the therapeutic effects observed with many pharmaceutical compounds.
Recent research in medicinal chemistry has highlighted the importance of [1,2,4]oxadiazole derivatives in developing new drugs. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications. The specific modification of the [1,2,4]oxadiazole ring with a 1-Methoxy-ethyl group in this compound suggests that it may exhibit unique properties compared to other derivatives in this class. This modification could alter the electronic properties of the ring system, influencing its reactivity and binding affinity to biological targets.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the [1,2,4]oxadiazole core typically involves cyclization reactions between appropriate precursors under controlled conditions. The subsequent attachment of the 1-Methoxy-ethyl group and the ethylamine moiety requires additional synthetic steps that must be carefully monitored to avoid side reactions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision, which is crucial for pharmaceutical applications.
In terms of biological activity, preliminary studies on derivatives similar to this compound have shown promising results. For instance, some [1,2,4]oxadiazole derivatives have been reported to inhibit specific enzymes involved in inflammatory pathways. The presence of the 1-Methoxy-ethyl group in this compound may enhance its ability to interact with such enzymes by providing additional binding sites or improving solubility. Additionally, the ethylamine moiety could contribute to its bioactivity by forming hydrogen bonds or participating in other types of non-covalent interactions with biological targets.
The pharmacokinetic properties of this compound are also an important consideration in drug development. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining whether a drug will be effective and safe for clinical use. The structural features of this compound suggest that it may exhibit favorable ADME properties due to the presence of both hydrophobic and hydrophilic regions. The 1-Methoxy-ethyl group can enhance lipophilicity, while the ethylamine moiety can improve water solubility.
Recent advancements in computational chemistry have enabled researchers to predict the ADME properties of compounds like this one with greater accuracy before conducting experimental studies. These computational tools can simulate how a molecule will behave within biological systems, providing valuable insights into its potential pharmacokinetic profile. By leveraging these tools early in the drug discovery process, researchers can identify promising candidates more efficiently and reduce the time and cost associated with developing new drugs.
The potential therapeutic applications of this compound are broad and span multiple disease areas. For example, its structural similarity to known bioactive molecules suggests that it may have anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). Additionally, it may exhibit anti-cancer effects by targeting specific pathways involved in cell proliferation or apoptosis. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.
In conclusion,1-[3-(1-Methoxy-ethyl)-[1,2,4]oxadiazol-5-yl]-ethylamine represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features combine a stable [1,2,4]oxadiazole core with functional groups that enhance bioactivity and pharmacokinetic properties. With continued research into its biological activity and pharmacological effects,1528545-97-2 could emerge as a valuable therapeutic agent for treating various diseases.
1528545-97-2 (1-[3-(1-Methoxy-ethyl)-[1,2,4]oxadiazol-5-yl]-ethylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)